Cas no 2763755-72-0 (4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene)

• Product Name: 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene
• CAS No: 2763755-72-0
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 6785269
• PubChem ID: 165990565
• Update Time: 2025-05-16

4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene
• 2763755-72-0
• EN300-37269600
• 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene

• Inchi： 1S/C9H8F3N3/c10-9(11,12)8-13-3-4-5-1-2-6(14-5)7(4)15-8/h3,5-6,14H,1-2H2
• InChI Key： QUHMEHAPWCPSRK-UHFFFAOYSA-N
• SMILES： FC(C1N=CC2=C(C3CCC2N3)N=1)(F)F

Computed Properties

• Exact Mass: 215.06703175g/mol
• Monoisotopic Mass: 215.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0,2,7]undeca-2,4,6-triene

4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0²,⁷]undeca-2,4,6-triene: A Comprehensive Overview

The compound 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0²,⁷]undeca-2,4,6-triene (CAS No: 2763755-72-0) is a highly specialized organic molecule with a unique structure and diverse applications in the field of chemistry and materials science. This compound has garnered significant attention due to its potential in advanced chemical synthesis and its role in the development of novel materials.

Structure and Properties: The molecule features a tricyclic framework with three nitrogen atoms and a trifluoromethyl group attached at the 4-position. This structure contributes to its exceptional stability and reactivity under various chemical conditions. The presence of the trifluoromethyl group enhances the compound's electronic properties, making it suitable for applications in both organic synthesis and material engineering.

Applications in Chemistry: Recent studies have highlighted the use of 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0²,⁷]undeca-2,4,6-triene in the synthesis of complex organic molecules. Its ability to act as a versatile building block has been exploited in the construction of biologically active compounds and advanced polymers.

Synthesis and Characterization: The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure and properties.

Research Developments: In line with the latest research trends, this compound has been studied for its potential in drug discovery and materials science. For instance, its role as an intermediate in the synthesis of bioactive molecules has been explored extensively in recent years.

Future Prospects: As research into this compound continues to evolve, it is anticipated that 4-(Trifluoromethyl)-3,5,11-triazatricyclo[6.2.1.0²,⁷]undeca-2,4,6-triene will find even more applications across various industries.